5-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide

• CAS: 1396793-93-3
• Molecular Formula: C14H22FNO4S
• Molecular Weight: 319.39
• SMILES: CC(C)(C)C(CCNS(=O)(=O)C1=C(C=CC(=C1)F)OC)O
• InChI: InChI=1S/C14H22FNO4S/c1-14(2,3)13(17)7-8-16-21(18,19)12-9-10(15)5-6-11(12)20-4/h5-6,9,13,16-17H,7-8H2,1-4H3
• InChIKey: ALXSEVHVZXTIKD-UHFFFAOYSA-N
• Solubility: not available

5-Fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide (CAS 1396793-93-3): Structural Identity and Compound-Class Context for Research Procurement

5-Fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide (CAS 1396793-93-3) is a synthetic benzenesulfonamide derivative characterized by a 5-fluoro-2-methoxy-substituted aromatic ring linked via a sulfonamide bridge to a 3-hydroxy-4,4-dimethylpentyl side chain [1]. The compound belongs to the class of fluorinated benzenesulfonamides, which have been investigated as covalent protein ligands, enzyme inhibitor warheads, and targeted protein degradation (TPD) building blocks [2]. Its computed properties—molecular weight 319.39 g/mol, XLogP3 2.4, topological polar surface area 84 Ų, 2 hydrogen bond donors, and 6 acceptors—place it within drug-like chemical space suitable for fragment-based and lead-optimization workflows [1].

Compound Class Fluorinated benzenesulfonamide warhead

Research Workflow TPD / covalent probe building block

Profile Context Drug-like space supports fragment-based and lead-optimization workflows

• [1] PubChem. Compound Summary for CID 71787616: 5-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/71787616 (accessed 2026-05-09). View Source
• [2] Gunning PT, Park JS, Ahmar S, Cabral AD, Tin GKC, Rasheed S. Benzenesulfonamide derivatives and uses thereof. U.S. Patent Application Publication No. US 2022/0281812 A1, July 17, 2020. View Source

Why Generic Benzenesulfonamide Analogs Cannot Substitute for 5-Fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide in Research Applications

Benzenesulfonamide analogs bearing the same 5-fluoro-2-methoxy warhead but different N-alkyl side chains (e.g., cyclohexyl, simple alkyl, or benzyl derivatives) exhibit divergent lipophilicity, hydrogen-bonding capacity, and steric occupancy within target binding pockets, which can profoundly alter target engagement, residence time, and selectivity [1]. Conversely, analogs with the identical 3-hydroxy-4,4-dimethylpentyl side chain but lacking the 5-fluoro or 2-methoxy aryl substituents (e.g., N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide) lose the electron-withdrawing fluoro effect that modulates sulfonamide NH acidity and the methoxy oxygen's capacity to participate in key polar interactions [2]. These non-linear structure–activity relationships mean that even closely related in-class compounds cannot be assumed interchangeable without direct comparative experimental validation.

Side-chain mismatch

Cyclohexyl or linear alkyl analogs alter lipophilicity and steric fit, potentially shifting target engagement and selectivity profiles.

Warhead modification

Des-fluoro or des-methoxy analogs lack key hydrogen-bond acceptors and electronic modulation, limiting polar interaction potential.

• [1] Gunning PT, Park JS, Ahmar S, Cabral AD, Tin GKC, Rasheed S. Benzenesulfonamide derivatives and uses thereof. U.S. Patent Application Publication No. US 2022/0281812 A1, July 17, 2020. View Source
• [2] Dudutienė V, Matulienė J, Smirnov A, Timm DD, Zubrienė A, Baranauskienė L, et al. Functionalization of fluorinated benzenesulfonamides and their inhibitory properties toward carbonic anhydrases. ChemMedChem. 2015;10(4):662-671. doi:10.1002/cmdc.201402490. View Source

Quantitative Differentiation Evidence for 5-Fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide Versus Closest Analogs

Lipophilicity (XLogP3) Differentiation Relative to the Unsubstituted Parent Benzenesulfonamide and Des-Fluoro Analog

The target compound exhibits a computed XLogP3 of 2.4, representing a 2.0 log-unit increase over the unsubstituted benzenesulfonamide core (5-fluoro-2-methoxybenzenesulfonamide, CAS 444-54-2, XLogP3 ≈ 0.4) and an estimated ~0.5–0.7 log-unit increase over the des-fluoro analog N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide, driven by the branched, hydroxylated alkyl side chain and the electron-withdrawing 5-fluoro substituent [1]. This lipophilicity shift places the compound in an optimal range for passive membrane permeability (XLogP3 between 1 and 3) while retaining sufficient aqueous solubility conferred by the hydroxyl and sulfonamide hydrogen-bond donors [2].

Lipophilicity Shift

Class-level inference

ΔXLogP3 ≈ +2.0 vs. parent core; +0.5–0.7 vs. des-fluoro analog

Supports permeability profiling context

In silico prediction; experimental validation required

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.4
Comparator Or Baseline	5-Fluoro-2-methoxybenzenesulfonamide (CAS 444-54-2): XLogP3 ≈ 0.4; Des-fluoro analog (N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide): XLogP3 estimated ~1.7–1.9
Quantified Difference	ΔXLogP3 ≈ +2.0 vs. parent core; estimated ΔXLogP3 ≈ +0.5 to +0.7 vs. des-fluoro analog
Conditions	In silico prediction using XLogP3 algorithm (PubChem 2021.05.07 release)

Why This Matters

The intermediate lipophilicity differentiates this compound from both excessively polar and excessively lipophilic analogs, potentially enabling favorable cellular permeability and oral bioavailability profiles crucial for cell-based screening and in vivo probe development.

• [1] PubChem. Compound Summary for CID 71787616: 5-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/71787616 (accessed 2026-05-09). View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

Hydrogen-Bond Donor/Acceptor Profile Differentiation Versus N-(3-Hydroxy-4,4-dimethylpentyl)benzenesulfonamide and N-Cyclohexyl Analog

The target compound presents 2 hydrogen-bond donors (sulfonamide NH, tertiary alcohol OH) and 6 hydrogen-bond acceptors (sulfonamide S=O ×2, methoxy O, fluoro, alcohol O, sulfonamide N), compared to 2 donors and 4 acceptors for N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide (CAS 1396885-97-4), which lacks the 2-methoxy and 5-fluoro substituents [1]. The additional methoxy oxygen and fluoro acceptor sites in the target compound can engage in orthogonal polar contacts within protein binding sites—fluorine acting as a weak hydrogen-bond acceptor and the methoxy oxygen as a stronger acceptor—potentially enhancing binding affinity and selectivity for targets with complementary hydrogen-bond donor residues [2].

H-Bond Acceptor Count

Class-level inference

Target HBA = 6 vs. Comparator HBA = 4 (des-fluoro/des-methoxy)

ΔHBA = +2

Expanded acceptor network may support target recognition profiling

Computed property; experimental binding data needed

Evidence Dimension	Hydrogen-bond donor and acceptor count
Target Compound Data	HBD = 2, HBA = 6
Comparator Or Baseline	N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide (CAS 1396885-97-4): HBD = 2, HBA = 4; 5-Fluoro-N-(3-hydroxycyclohexyl)-2-methoxybenzenesulfonamide: HBD = 2, HBA = 6
Quantified Difference	ΔHBA = +2 vs. des-fluoro/des-methoxy analog; identical HBA count vs. cyclohexyl analog but differentiated by side-chain topology and steric occupancy
Conditions	Computed property analysis (Cactvs 3.4.6.11, PubChem 2019.06.18)

Why This Matters

The expanded hydrogen-bond acceptor network relative to simpler benzenesulfonamides offers a structurally encoded mechanism for enhanced target recognition, while the branched dimethylpentyl side chain provides steric differentiation that cannot be replicated by cyclic or linear alkyl analogs.

• [1] PubChem. Compound Summary for CID 71787616: 5-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/71787616 (accessed 2026-05-09). View Source
• [2] Müller K, Faeh C, Diederich F. Fluorine in pharmaceuticals: looking beyond intuition. Science. 2007;317(5846):1881-1886. doi:10.1126/science.1131943. View Source

Rotatable Bond Count and Molecular Flexibility Relative to Cyclic and Linear Side-Chain Analogs

The target compound possesses 7 rotatable bonds, compared to 5 rotatable bonds for the N-cyclohexyl analog (5-fluoro-N-(3-hydroxycyclohexyl)-2-methoxybenzenesulfonamide) and 10 for a comparable linear-chain analog with equivalent heavy-atom count [1]. The intermediate flexibility conferred by the branched 3-hydroxy-4,4-dimethylpentyl chain—featuring a gem-dimethyl group that restricts conformational sampling relative to fully linear chains—strikes a balance between pre-organization for binding (reduced entropic penalty) and induced-fit adaptability, a profile that is distinct from both constrained cyclic analogs and highly flexible linear alkyl sulfonamides [2].

Rotatable Bond Count

Cross-study comparable

7 rotatable bonds (vs. 5 cyclohexyl, 10 linear analog)

Intermediate flexibility may influence binding kinetics interpretation

Computed; actual conformational sampling may differ

Evidence Dimension	Rotatable bond count (molecular flexibility)
Target Compound Data	7 rotatable bonds
Comparator Or Baseline	5-Fluoro-N-(3-hydroxycyclohexyl)-2-methoxybenzenesulfonamide: 5 rotatable bonds; Fully linear C7 N-alkyl analog with terminal OH: estimated 10 rotatable bonds
Quantified Difference	Δ = +2 vs. cyclohexyl analog; Δ = -3 vs. fully linear analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem 2019.06.18); side-chain comparison based on structural topology

Why This Matters

Rotatable bond count directly influences entropic binding costs and conformational sampling efficiency; the intermediate flexibility of this compound may optimize residence time and selectivity in protein targets sensitive to ligand conformational dynamics.

• [1] PubChem. Compound Summary for CID 71787616: 5-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/71787616 (accessed 2026-05-09). View Source
• [2] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. View Source

Sulfonamide NH Acidity Modulation by the 5-Fluoro Substituent Relative to Non-Fluorinated Benzenesulfonamide Analogs

The 5-fluoro substituent exerts an electron-withdrawing inductive effect on the benzenesulfonamide ring, lowering the sulfonamide NH pKa by an estimated 0.5–1.0 log units compared to the non-fluorinated analog N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide (CAS 1396885-97-4) [1]. This acidification increases the fraction of deprotonated sulfonamide at physiological pH, which can enhance ionic interactions with positively charged residues (e.g., Arg, Lys, metal cofactors) in target proteins and modulate the compound's suitability as a covalent warhead precursor in targeted protein degradation (TPD) applications, where fluorinated benzenesulfonamide moieties have been explicitly claimed for tunable reactivity [2].

NH Acidity Shift

Class-level inference

Estimated ΔpKa ≈ -0.5 to -1.0 vs. non-fluorinated analog

Supports covalent warhead reactivity profiling

Inferred from fluorine inductive effect; empirical measurement needed

Evidence Dimension	Estimated sulfonamide NH pKa
Target Compound Data	Estimated pKa ~9.0–9.5 (fluorinated benzenesulfonamide)
Comparator Or Baseline	N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide (CAS 1396885-97-4): estimated pKa ~10.0–10.5 (unsubstituted benzenesulfonamide)
Quantified Difference	Estimated ΔpKa ≈ -0.5 to -1.0 (increased acidity)
Conditions	Class-level inference based on known fluorine inductive effects in benzenesulfonamide series

Why This Matters

Controlled modulation of sulfonamide NH acidity is critical for optimizing target engagement, pharmacokinetics, and covalent warhead reactivity in TPD and chemical biology applications, directly influencing procurement decisions for compound library design.

• [1] Dudutienė V, Matulienė J, Smirnov A, Timm DD, Zubrienė A, Baranauskienė L, et al. Functionalization of fluorinated benzenesulfonamides and their inhibitory properties toward carbonic anhydrases. ChemMedChem. 2015;10(4):662-671. doi:10.1002/cmdc.201402490. View Source
• [2] Gunning PT, Park JS, Ahmar S, Cabral AD, Tin GKC, Rasheed S. Benzenesulfonamide derivatives and uses thereof. U.S. Patent Application Publication No. US 2022/0281812 A1, July 17, 2020. View Source

Optimal Research and Industrial Application Scenarios for 5-Fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide Based on Differentiated Structural Evidence

Targeted Protein Degradation (TPD) Warhead and Covalent Probe Development

The combination of a fluorinated benzenesulfonamide core—explicitly claimed in patent literature as a tunable covalent warhead with long-lasting target engagement [1]—and a sterically differentiated 3-hydroxy-4,4-dimethylpentyl side chain makes this compound a compelling candidate for incorporation into PROTAC or molecular-glue libraries. The 5-fluoro substituent modulates sulfonamide NH reactivity (estimated ΔpKa ≈ -0.5 to -1.0 vs. non-fluorinated analogs), while the branched alkyl chain provides a unique exit vector for linker attachment that differs from commonly used piperazine or cyclohexyl linkers [1]. Researchers designing bifunctional degraders should prioritize this compound when screening for warhead–linker combinations requiring intermediate lipophilicity (XLogP3 = 2.4) and specific hydrogen-bonding topology.

Fragment-Based Lead Discovery and Structure–Activity Relationship (SAR) Expansion for Sulfonamide-Binding Targets

With a molecular weight of 319.39 g/mol and 7 rotatable bonds, this compound occupies a chemical space between traditional fragments (MW < 250) and fully elaborated leads [2]. Its computed 2 hydrogen-bond donors and 6 acceptors, combined with the 5-fluoro-2-methoxy aryl substitution pattern, provide a defined pharmacophore for targets such as carbonic anhydrases, steroid sulfatase, and other sulfonamide-recognizing enzymes [1][3]. Procurement for fragment-growth or scaffold-hopping campaigns is justified when the goal is to introduce both a lipophilic branched alkyl motif and an electron-deficient aromatic ring simultaneously—a combination not accessible with simpler N-alkyl or N-aryl benzenesulfonamide building blocks.

Physicochemical Property Benchmarking in Cellular Permeability and Metabolic Stability Assays

The compound's computed XLogP3 of 2.4 and topological polar surface area of 84 Ų position it within the favorable range for passive membrane permeability according to established drug-likeness criteria (XLogP3 1–3, TPSA < 140 Ų) [2]. Its branched alkyl side chain, containing a gem-dimethyl group adjacent to a tertiary alcohol, may confer metabolic stability advantages over linear alkyl analogs by reducing CYP450-mediated ω-oxidation [4]. These features support its use as a reference compound in cellular permeability and microsomal stability panels when benchmarking novel benzenesulfonamide series, providing a differentiated baseline relative to both more polar (des-alkyl) and more lipophilic (fully alkylated) comparator compounds.

Chemical Biology Probe for Investigating Fluorine-Mediated Binding Interactions

The orthogonal positioning of the 5-fluoro and 2-methoxy substituents on the benzene ring creates a distinctive electrostatic surface that can be exploited to probe fluorine–protein interactions (e.g., C–F···H–N, C–F···C=O multipolar contacts) in structural biology studies [3]. Unlike analogs where fluorine is absent or replaced by methyl groups, this compound enables direct ¹⁹F NMR and X-ray crystallographic analysis of fluorine-mediated binding contributions. Procurement is recommended for laboratories employing ¹⁹F NMR-based fragment screening or seeking to calibrate computational models of fluorinated ligand–protein interactions.

Application

Selection Property

Validation Focus

Targeted protein degradation (TPD) warhead development

Fluorinated benzenesulfonamide warhead with sterically differentiated side chain

Covalent reactivity and linker attachment profiling

Fragment-based lead discovery / SAR expansion

Drug-like physicochemical profile between fragment and lead space

Sulfonamide-binding target engagement screening

Cellular permeability and metabolic stability benchmarking

Lipophilicity and polarity profile within drug-like range

Permeability and microsomal stability profiling

Fluorine-mediated protein interaction probe development

5-Fluoro-2-methoxy substitution pattern for multipolar contacts

¹⁹F NMR and X-ray crystallography binding analysis

• [1] Gunning PT, Park JS, Ahmar S, Cabral AD, Tin GKC, Rasheed S. Benzenesulfonamide derivatives and uses thereof. U.S. Patent Application Publication No. US 2022/0281812 A1, July 17, 2020. View Source
• [2] PubChem. Compound Summary for CID 71787616: 5-fluoro-N-(3-hydroxy-4,4-dimethylpentyl)-2-methoxybenzenesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/71787616 (accessed 2026-05-09). View Source
• [3] Müller K, Faeh C, Diederich F. Fluorine in pharmaceuticals: looking beyond intuition. Science. 2007;317(5846):1881-1886. doi:10.1126/science.1131943. View Source
• [4] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. View Source